![molecular formula C15H12N6O3 B5058518 N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide](/img/structure/B5058518.png)
N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research over recent years. This compound belongs to the tetrazole family and has shown promising results in various biological applications.
Mechanism of Action
The mechanism of action of N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is not fully understood. However, it is believed to act by inhibiting enzymes involved in various biological processes.
Biochemical and physiological effects:
Studies have shown that this compound can inhibit the growth of various bacterial and fungal strains. It has also been shown to induce apoptosis in cancer cells. In addition, it has anti-inflammatory effects by inhibiting the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is its broad-spectrum activity against bacteria and fungi. It also has low cytotoxicity, making it a promising candidate for further drug development. However, its solubility in water is limited, which can hinder its use in some experiments.
Future Directions
There are several future directions for the research on N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide. One potential direction is to investigate its potential as a therapeutic agent for cancer treatment. Another direction is to study its mechanism of action in more detail to understand its biological effects better. Additionally, it could be explored for its potential as an anti-inflammatory agent in various diseases.
Synthesis Methods
There are several methods to synthesize N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide. One of the most common methods involves the reaction of 2-amino-5-phenyltetrazole with 2-nitrobenzoyl chloride in the presence of a base. The product is then purified by recrystallization.
Scientific Research Applications
N-(2-nitrophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been extensively studied for its biological activities. It has shown potent antibacterial, antifungal, and antitumor properties. It has also been investigated for its anti-inflammatory effects.
properties
IUPAC Name |
N-(2-nitrophenyl)-2-(5-phenyltetrazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N6O3/c22-14(16-12-8-4-5-9-13(12)21(23)24)10-20-18-15(17-19-20)11-6-2-1-3-7-11/h1-9H,10H2,(H,16,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMCHYTXWHGGJJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.